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Chloro-4-hydroxy-7-methoxyquinoline

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

3-Chloro-4-hydroxy-7-
Compound Name:

methoxyquinoline
CAS No.: 1203579-66-1
Cat. No.: B598194

Get Quote

\ J

This guide outlines the critical safety, logistical, and operational protocols for handling 3-
Chloro-4-hydroxy-7-methoxyquinoline (CAS 1203579-66-1).[1][2] It is designed for
researchers and scale-up chemists requiring immediate, actionable data.[1][2]

Part 1: Executive Hazard Assessment

Compound ldentity:

Chemical Name: 3-Chloro-4-hydroxy-7-methoxyquinoline (also known as 3-chloro-7-
methoxyquinolin-4-ol)[1][2]

e CAS Number: 1203579-66-1[1][2][3][4][5][6]
¢ Physical State: Solid (Crystalline powder)

+ Primary Application: Pharmaceutical intermediate (building block for tyrosine kinase
inhibitors).[2]
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Risk Profile (GHS Classification): While specific toxicological data for this exact intermediate is
often limited in public databases, its structural analogs (chlorinated hydroxyquinolines)
consistently exhibit the following hazards. You must apply the Precautionary Principle and treat
this as a high-potency intermediate.

oo Operational
Hazard Class H-Code Description o
Implication

) No open-bench
o Harmful if swallowed. o )
Acute Toxicity (Oral) H302 weighing; strict

[1](2] hygiene.[1][2]

S Direct contact will
. o Causes skin irritation.
Skin Irritation H315 cause

(121071 dermatitis/burns.[1][2]

o Causes serious eye Dust is corrosive to
Eye Irritation H319 o ]
irritation.[1][2][7] corneal tissue.[1][2]
Critical: Inhalation of
May cause respirato fine dust triggers
STOT-SE (Resp) H335 Y P v 9

irritation.[1][2] mucosal inflammation.

[1](2]

Part 2: The PPE Protocol (Personal Protective
Equipment)
Standard "lab safety" is insufficient for halogenated quinoline intermediates due to their

potential for rapid skin absorption and mucous membrane irritation.[1][2]

PPE Specifications Table
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Component

Minimum
Specification

Technical Rationale

Replacement
Protocol

Hand Protection

Double Nitrile Gloves
(min 5 mil outer, 4 mil
inner).[1][2]

Avoid Latex.
Chlorinated organics
can permeate latex
rapidly.[1][2] Double
gloving creates a
sacrificial outer layer
against solvent
vehicles (e.g.,
DMSO/DMF).

Change outer glove
immediately upon
splash or every 2

hours of handling.[1]
[2]

Eye Protection

Chemical Goggles
(Indirect Vented) or
Face Shield over

Safety Glasses.[2]

Fine organic powders
drift.[1][2] Standard
safety glasses allow
dust entry from the
sides/top, leading to
severe ocular

irritation.

Decontaminate
immediately if dust

settles on the lens.[1]

[2]

Respiratory

N95 / P100 Respirator
(if outside hood) or

Fume Hood (Primary).

[2]

The 3-chloro
substitution increases
lipophilicity, enhancing
bioavailability if
inhaled.[1][2] Dust

control is paramount.

[1](2]

Replace disposable
respirators daily or if
breathing resistance

increases.[1][2]

Body Defense

Tyvek® Lab Coat
(Disposable) or

Chemical Apron.[2]

Cotton lab coats trap
dust in fibers, creating
a secondary exposure
source later. Tyvek

sheds particles.[1][2]

Dispose of as solid
chemical waste if

visibly contaminated.

[1](2]

Part 3: Operational Workflow & Logistics

Handling this compound requires a "Closed Loop" mindset to prevent cross-contamination.[1]

[2]
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Workflow Visualization
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Click to download full resolution via product page

Figure 1: Operational workflow for handling 3-Chloro-4-hydroxy-7-methoxyquinoline,
emphasizing containment at the weighing stage.

Step-by-Step Handling Procedures

1. Weighing & Transfer (The High-Risk Step)[1][2]

o Static Control: Fine quinoline powders are prone to static charge.[1][2] Use an ionizing fan or
anti-static gun inside the fume hood to prevent "flying powder."[1][2]

o Technique: Do not use a spatula directly from the stock bottle. Pour a small amount into a
secondary container (weigh boat) to avoid contaminating the main stock.

e Solvent Trap: If dissolving in DMSO or DMF, add the solvent to the solid in the vial to
minimize dust generation.

2. Reaction Monitoring

» Solubility: This compound has low water solubility.[1][2] It dissolves readily in polar aprotic
solvents (DMSO, DMF, NMP).

o Reactivity: The 4-hydroxy group is tautomeric (quinolinone form).[1][2] The 3-chloro position
is relatively stable but can participate in metal-catalyzed cross-couplings.[1][2]

3. Cleanup & Decontamination

e Dry Cleanup First: If powder spills, do not spray water immediately. This spreads the
chemical.[1][2] Use a chemically compatible vacuum (HEPA) or sweep gently with a dry
brush into a dustpan.[2]
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o Wet Wipe: After removing the bulk solid, wipe the surface with a 10% ethanol/water solution,
followed by soap and water.

Part 4: Disposal & Emergency Response

Waste Management:

o Stream:Halogenated Organic Waste.[1][2] Do not mix with general organic waste if your
facility segregates halogens (due to the Chlorine atom).[2]

e Solids: Contaminated gloves, weigh boats, and paper towels must go into the Hazardous
Solid Waste drum, not the trash.

Emergency First Aid:

o Eye Contact: Flush immediately with water for 15 minutes.[1][2] Hold eyelids open. Seek
medical attention—quinolines can cause corneal damage.[1][2]

o Skin Contact: Wash with soap and water.[1][2] Do not use alcohol/solvents on skin
(increases absorption).[2]

 Inhalation: Move to fresh air. If wheezing occurs, support breathing and contact emergency
services.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 10607829, 4-Chloro-7-methoxyquinoline (Analogous Structure Safety Data).[1][2]
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.bldpharm.com/products/16600-22-9.html
https://www.bldpharm.com/products/205448-66-4.html
https://www.bldpharm.com/products/205448-66-4.html
https://www.bldpharm.com/products/16600-22-9.html
https://www.bldpharm.com/products/205448-66-4.html
https://www.bldpharm.com/products/16600-22-9.html
https://www.bldpharm.com/products/205448-66-4.html
https://www.bldpharm.com/products/16600-22-9.html
https://www.bldpharm.com/products/205448-66-4.html
https://www.bldpharm.com/products/205448-66-4.html
https://www.bldpharm.com/products/16600-22-9.html
https://www.bldpharm.com/products/205448-66-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-7-methoxyquinoline
https://www.benchchem.com/product/b598194?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

1. bldpharm.com [bldpharm.com]

2. 205448-66-4|Methyl 4-chloro-7-methoxyquinoline-6-carboxylate|BLD Pharm
[bldpharm.com]

o 3. 3-Chloro-4-hydroxy-7-methoxyquinoline[1203579-66-1] | USCKS [uscks.com]

o 4.426842-72-0,3-Chloro-4-hydroxy-6-methoxyquinoline,1204810-92-3,3-Chloro-4-hydroxy-
6-methylquinoline, CAS [m.chemicalbook.com]

e 5. Suzhou Rovathin Foreign Trade Co.,Ltd. [rovathin.com]
e 6. sostie.com [sostie.com]
e 7.chemos.de [chemos.de]

e To cite this document: BenchChem. [Personal protective equipment for handling 3-Chloro-4-
hydroxy-7-methoxyquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598194/docs#personal-protective-equipment-for-
handling-3-chloro-4-hydroxy-7-methoxyquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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